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Compound of Interest

Compound Name: 3-Methoxypyridazine

Cat. No.: B101933 Get Quote

An In-depth Technical Guide to the Physicochemical Characterization of 3-Methoxypyridazine:

Melting and Boiling Point Determination

This technical guide provides a comprehensive overview of the determination of the melting

and boiling points of 3-Methoxypyridazine, a versatile heterocyclic compound utilized as an

intermediate in the synthesis of pharmaceuticals and agrochemicals. The document outlines

the key physical properties and provides detailed experimental protocols for their accurate

measurement, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties of 3-Methoxypyridazine
3-Methoxypyridazine is typically encountered as a colorless to reddish-green clear liquid at

room temperature, which indicates that its melting point is below standard ambient

temperatures.[1] The accurate determination of its boiling point is crucial for purification

processes such as distillation, and for establishing its physical characteristics.

Data Summary
The key quantitative physical properties of 3-Methoxypyridazine are summarized in the table

below for easy reference.
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Property Value Conditions

Boiling Point 87 °C at 13 mmHg

Appearance
Colorless to red to green clear

liquid

Standard Temperature and

Pressure

Molecular Formula C₅H₆N₂O

Molecular Weight 110.12 g/mol

Density 1.15 g/mL

Experimental Protocols for Physicochemical
Characterization
Accurate determination of melting and boiling points is fundamental for the identification and

purity assessment of chemical compounds.[2] The following sections detail the standard

laboratory methodologies applicable to 3-Methoxypyridazine.

Melting Point Determination
Given that 3-Methoxypyridazine is a liquid at room temperature, its melting point would be

determined using a cryostat or a specialized low-temperature melting point apparatus. The

general principle, however, remains the same as the capillary method used for solids.

Objective: To determine the temperature range over which the solid phase of a substance

transitions to the liquid phase.[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube) with cooling capability

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Cooling bath (e.g., dry ice/acetone)
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Sample of 3-Methoxypyridazine

Procedure:

Sample Freezing: Cool a small sample of 3-Methoxypyridazine in a micro test tube using a

cooling bath until it solidifies completely.

Sample Preparation: Finely crush the frozen solid and pack a small amount into a capillary

tube to a height of 1-2 mm.[3]

Apparatus Setup: Place the capillary tube into the heating/cooling block of the melting point

apparatus. Ensure the thermometer bulb is level with the sample.

Initial Determination (Rapid Heating): If the approximate melting point is unknown, perform a

rapid determination by warming the sample at a faster rate to get an estimated range.

Accurate Determination (Slow Heating): Cool the apparatus well below the estimated melting

point. Begin heating slowly, at a rate of approximately 1-2°C per minute, as the temperature

approaches the expected melting point.

Data Recording: Record the temperature (T1) at which the first drop of liquid appears and

the temperature (T2) at which the entire sample has melted. The melting point is reported as

the range T1-T2. For a pure compound, this range is typically narrow (0.5-1.5°C).[2]

Sample Preparation Measurement Result

Cool Sample to Solidify Crush Solidified Sample Pack into Capillary Tube Place Tube in Apparatus Heat Slowly (1-2°C/min) Observe for First Liquid Drop (T1) Observe for Complete Liquefaction (T2) Record Melting Range (T1-T2)

Sample Preparation Measurement Result

Add Liquid to Fusion Tube Insert Inverted Capillary Tube Attach Assembly to Thermometer Heat Apparatus Slowly Observe Rapid Bubble Stream Remove Heat Source Record Temp. at Liquid Entry into Capillary Record Boiling Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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